Cas no 7791-71-1 (5'-O-Tritylthymidine)

5'-O-Tritylthymidine is a protected nucleoside derivative widely used in oligonucleotide synthesis, particularly in solid-phase phosphoramidite chemistry. The trityl (Tr) group at the 5'-hydroxyl position serves as an effective protecting group, enabling selective deprotection during stepwise synthesis while leaving other functional groups intact. This compound exhibits high stability under standard coupling conditions, ensuring efficient incorporation into DNA sequences. Its compatibility with automated synthesizers and precise orthogonal deprotection protocols makes it a valuable intermediate for producing high-purity oligonucleotides. The product is characterized by consistent reactivity and low side-product formation, supporting reliable synthetic outcomes in research and therapeutic applications.
5'-O-Tritylthymidine structure
5'-O-Tritylthymidine structure
Product Name:5'-O-Tritylthymidine
CAS No:7791-71-1
MF:C29H28N2O5
MW:484.543027877808
MDL:MFCD00038462
CID:47929
PubChem ID:24899941
Update Time:2025-06-28

5'-O-Tritylthymidine Chemical and Physical Properties

Names and Identifiers

    • 5'-O-Tritylthymidine
    • 1-((2R,4S,5R)-4-Hydroxy-5-trityloxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
    • 5′-O-Tritylthymidine
    • 5'-O-TRITYLTHYMIDINE(5-OTT)
    • 5-Methyl-5'-O-trityl-2'-deoxyuridine
    • 5'-O-Tr-dThd
    • 5'-O-Triphenylmethylthymidine
    • 5'-O-tritythymidine
    • Trt-dT
    • 1-[(2R,4S,5S)-4-Hydroxy-5-(trityloxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • AKOS016008529
    • CS-W009623
    • 1-[(2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • PD128924
    • 1-((2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • CHEMBL2403290
    • 1-[(2R,4S,5R)-4-hydroxy-5-[(triphenylmethoxy)methyl]oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SCHEMBL1727537
    • 1-[(2R,4S,5R)-4-hydroxy-5-(trityloxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • DS-2683
    • 1-((2R,4S,5R)-4-Hydroxy-5-((trityloxy)methyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • C29H28N2O5
    • FZDHVUVGQXVYOP-JIMJEQGWSA-N
    • J-700361
    • 5'-O-(Triphenylmetyl)thymidine
    • 7791-71-1
    • A839292
    • MFCD00038462
    • NS00022370
    • 1-[(2R,4S,5R)-4-HYDROXY-5-[(TRIPHENYLMETHOXY)METHYL]OXOLAN-2-YL]-5-METHYL-3H-PYRIMIDINE-2,4-DIONE
    • DTXSID40864128
    • 1-[2-Deoxy-5-O-(triphenylmethyl)pentofuranosyl]-5-methylpyrimidine-2,4(1H,3H)-dione
    • NT08062
    • 5'-O-Trityl-thymidine
    • MDL: MFCD00038462
    • Inchi: 1S/C29H28N2O5/c1-20-18-31(28(34)30-27(20)33)26-17-24(32)25(36-26)19-35-29(21-11-5-2-6-12-21,22-13-7-3-8-14-22)23-15-9-4-10-16-23/h2-16,18,24-26,32H,17,19H2,1H3,(H,30,33,34)/t24-,25+,26+/m0/s1
    • InChI Key: FZDHVUVGQXVYOP-JIMJEQGWSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 484.20000
  • Monoisotopic Mass: 484.2
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 7
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 88.1

Experimental Properties

  • Color/Form: No data available
  • Density: 4.2600
  • Melting Point: No data available
  • Boiling Point: 2900°C
  • Flash Point: No data available
  • Refractive Index: 1.62
  • PSA: 93.55000
  • LogP: 3.50210
  • Vapor Pressure: No data available

5'-O-Tritylthymidine Security Information

5'-O-Tritylthymidine Pricemore >>

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5'-O-Tritylthymidine Production Method

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Amadis Chemical Company Limited
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(CAS:7791-71-1)5'-O-Tritylthymidine
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Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:46
Price ($):163.0
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NewCan Biotech Limited
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(CAS:7791-71-1)5'-O-TritylThymidine
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:02
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Additional information on 5'-O-Tritylthymidine

5'-O-Tritylthymidine (CAS No. 7791-71-1): An Overview of Its Properties, Applications, and Recent Research

5'-O-Tritylthymidine (CAS No. 7791-71-1) is a crucial intermediate in the synthesis of nucleoside analogs and modified nucleosides, widely used in various fields of chemistry and biology. This compound is particularly important in the development of therapeutic agents, diagnostic tools, and research reagents. In this article, we will delve into the properties, applications, and recent advancements in the study of 5'-O-Tritylthymidine.

Chemical Structure and Properties

5'-O-Tritylthymidine is a protected form of thymidine, where the 5' hydroxyl group is masked by a trityl (Trt) protecting group. The trityl group is a common protecting group used in nucleoside chemistry due to its stability under various reaction conditions and ease of removal. The chemical formula of 5'-O-Tritylthymidine is C28H28N2O5, and it has a molecular weight of 460.53 g/mol.

The trityl protecting group provides several advantages in synthetic chemistry. It prevents unwanted reactions at the 5' position during multi-step syntheses, ensuring the integrity of the nucleoside structure. Additionally, the trityl group can be selectively removed using mild acidic conditions, making it a versatile choice for protecting groups in nucleoside chemistry.

Synthesis and Purification

The synthesis of 5'-O-Tritylthymidine typically involves the reaction of thymidine with trityl chloride in the presence of a base such as pyridine or triethylamine. This reaction selectively protects the 5' hydroxyl group while leaving other functional groups intact. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

The purity and quality of 5'-O-Tritylthymidine are critical for its use in downstream applications. High-purity samples are essential for ensuring reproducibility and reliability in research and development processes. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to verify the purity and identity of the compound.

Applications in Nucleoside Chemistry

5'-O-Tritylthymidine plays a significant role in the synthesis of modified nucleosides and nucleotides. These modified compounds are used in various applications, including the development of antiviral drugs, anticancer agents, and diagnostic tools. For example, modified nucleosides can be incorporated into oligonucleotides to enhance their stability and binding affinity to target sequences.

In recent years, there has been increasing interest in using modified nucleosides for gene therapy and RNA interference (RNAi) applications. The ability to introduce specific modifications into oligonucleotides can improve their pharmacological properties, such as increased resistance to nuclease degradation and enhanced cellular uptake.

Recent Research Developments

The field of nucleoside chemistry is rapidly evolving, with ongoing research aimed at developing new synthetic methods and exploring novel applications for modified nucleosides. Recent studies have focused on optimizing the synthesis of 5'-O-Tritylthymidine to improve yield and reduce side reactions. For instance, researchers have investigated alternative protecting groups and reaction conditions to enhance the efficiency of the tritylation process.

In addition to synthetic improvements, there has been significant progress in understanding the biological activity of modified nucleosides. Studies have shown that certain modifications can enhance the antiviral activity of nucleoside analogs against various viral pathogens, including HIV and hepatitis C virus (HCV). These findings have important implications for the development of new antiviral therapies.

Safety Considerations

5'-O-Tritylthymidine, like many other chemical compounds used in research and development, should be handled with care to ensure safety. Proper personal protective equipment (PPE) should be worn when handling this compound, including gloves, goggles, and a lab coat. It is also important to store 5'-O-Tritylthymidine under appropriate conditions to maintain its stability and prevent degradation.

In conclusion, 5'-O-Tritylthymidine (CAS No. 7791-71-1) is a valuable intermediate in nucleoside chemistry with a wide range of applications in drug development, diagnostics, and research. Ongoing research continues to expand our understanding of its properties and potential uses, making it an essential compound for scientists working in these fields.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7791-71-1)5'-O-Tritylthymidine
A839292
Purity:99%
Quantity:25g
Price ($):163.0
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NewCan Biotech Limited
(CAS:7791-71-1)5'-O-TritylThymidine
NC13836
Purity:97%
Quantity:10g
Price ($):Inquiry
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